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Compound of Interest

Compound Name: 3-(3-Pyridyl)-D-alanine

Cat. No.: B555658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper handling and

disposal of 3-(3-Pyridyl)-D-alanine. Adherence to these procedures is critical for ensuring

laboratory safety and environmental compliance.

Immediate Safety and Hazard Information
3-(3-Pyridyl)-D-alanine is classified with the following hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Due to these potential health effects, this compound must be handled with care, and all

disposal procedures should be conducted in accordance with established safety protocols for

hazardous chemical waste. The recommended disposal method is to send the material to an

approved waste disposal plant.

Personal Protective Equipment (PPE)
When handling 3-(3-Pyridyl)-D-alanine, especially during disposal procedures, the following

personal protective equipment is mandatory to prevent exposure:
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PPE Category Specific Requirements

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Body Protection A laboratory coat or chemical-resistant apron.

Respiratory

A NIOSH-approved respirator is recommended

if handling large quantities or if there is a risk of

dust generation.

Spill and Contamination Procedures
In the event of a spill, follow these steps:

Evacuate and Ventilate: Immediately evacuate the affected area and ensure it is well-

ventilated.

Don PPE: Put on the appropriate personal protective equipment.

Containment: For solid spills, carefully sweep the material to avoid generating dust. Use a

dustpan and brush designated for chemical waste.

Collection: Place the spilled material and any contaminated cleaning supplies into a clearly

labeled, sealed container for hazardous waste.

Decontamination: Clean the spill area with a suitable solvent or detergent and water.

Dispose of all cleaning materials as hazardous waste.

Step-by-Step Disposal Protocol
The disposal of 3-(3-Pyridyl)-D-alanine must be handled as a controlled hazardous waste

stream.

Waste Collection:
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Collect all solid waste of 3-(3-Pyridyl)-D-alanine in a dedicated, properly sealed, and

clearly labeled hazardous waste container.

The container should be made of a material compatible with the chemical.

The label must include the full chemical name, "3-(3-Pyridyl)-D-alanine," the words

"Hazardous Waste," and the appropriate hazard pictograms (e.g., irritant).

Storage:

Store the waste container in a designated, secure, and well-ventilated satellite

accumulation area within the laboratory.

Ensure the storage area is away from incompatible materials.

Disposal Request:

Once the container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) office to arrange for a hazardous waste pickup.

Do not attempt to dispose of this chemical through standard trash or down the drain.

Handover for Final Disposal:

The EHS office will transport the waste to a licensed and approved hazardous waste

disposal facility for final treatment, which may include incineration or secure landfilling in

accordance with federal, state, and local regulations.

Experimental Protocols
Currently, there are no publicly available, peer-reviewed experimental protocols specifically

detailing the chemical degradation or neutralization of 3-(3-Pyridyl)-D-alanine for disposal

purposes. The standard and required procedure is collection and disposal via a certified

hazardous waste management service.
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The following diagram outlines the logical steps for the proper disposal of 3-(3-Pyridyl)-D-
alanine.
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Caption: Disposal workflow for 3-(3-Pyridyl)-D-alanine.
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To cite this document: BenchChem. [Proper Disposal Procedures for 3-(3-Pyridyl)-D-
alanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555658#3-3-pyridyl-d-alanine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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